Cas no 1804845-84-8 (Methyl 2-bromo-6-(difluoromethyl)-3-hydroxypyridine-5-acetate)

• Product Name: Methyl 2-bromo-6-(difluoromethyl)-3-hydroxypyridine-5-acetate
• CAS No: 1804845-84-8
• MF: C₉H₈BrF₂NO₃
• MW: 296.065528869629
• CID: 4862146
• Update Time: 2025-10-29

Methyl 2-bromo-6-(difluoromethyl)-3-hydroxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-(difluoromethyl)-3-hydroxypyridine-5-acetate

• Inchi： 1S/C9H8BrF2NO3/c1-16-6(15)3-4-2-5(14)8(10)13-7(4)9(11)12/h2,9,14H,3H2,1H3
• InChI Key： XWNNLYPYTPTDTJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C(F)F)=N1)CC(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2
• Topological Polar Surface Area: 59.4

Additional information on Methyl 2-bromo-6-(difluoromethyl)-3-hydroxypyridine-5-acetate

Methyl 2-bromo-6-(difluoromethyl)-3-hydroxypyridine-5-acetate (CAS No. 1804845-84-8)

Methyl 2-bromo-6-(difluoromethyl)-3-hydroxypyridine-5-acetate, also known by its CAS registry number CAS No. 1804845-84-8, is a complex organic compound with a unique structure that makes it highly valuable in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile properties and potential uses in drug design, agrochemicals, and materials science.

The molecular structure of Methyl 2-bromo-6-(difluoromethyl)-3-hydroxypyridine-5-acetate consists of a pyridine ring with several substituents: a bromine atom at position 2, a difluoromethyl group at position 6, a hydroxyl group at position 3, and an acetate ester group at position 5. These substituents contribute to the compound's stability, reactivity, and bioavailability, making it an attractive candidate for further research and development.

Recent studies have highlighted the potential of pyridine derivatives like Methyl 2-bromo-6-(difluoromethyl)-3-hydroxypyridine-5-acetate in the field of medicinal chemistry. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules with anti-inflammatory and anticancer properties. The presence of the bromine atom and difluoromethyl group provides opportunities for further functionalization, enabling the creation of derivatives with enhanced pharmacological profiles.

In addition to its medicinal applications, Methyl 2-bromo-6-(difluoromethyl)-3-hydroxypyridine-5-acetate has shown promise in agricultural chemistry. Its ability to interact with specific enzymes and receptors makes it a potential candidate for developing new pesticides or herbicides. Recent advancements in green chemistry have also led to investigations into more sustainable methods for synthesizing this compound, reducing its environmental footprint while maintaining its efficacy.

The synthesis of Methyl 2-bromo-6-(difluoromethyl)-3-hydroxypyridine-5-acetate typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have optimized these processes by employing catalytic systems and advanced purification techniques, ensuring that the final product meets stringent quality standards required for both industrial and academic applications.

Moreover, the hydroxyl group at position 3 of the pyridine ring plays a crucial role in determining the compound's solubility and reactivity. Studies have shown that modifying this hydroxyl group can significantly alter the compound's physicochemical properties, offering a pathway for tailoring its behavior in different environments. This flexibility underscores the importance of thorough characterization and testing when working with this compound.

The acetate ester group at position 5 is another key feature of Methyl 2-bromo-6-(difluoromethyl)-3-hydroxypyridine-5-acetate. This group not only contributes to the compound's stability but also serves as a site for further chemical modifications. For example, hydrolysis of the ester can yield the corresponding carboxylic acid derivative, which may exhibit different biological activities compared to the parent compound.

Recent breakthroughs in computational chemistry have enabled researchers to model the behavior of Methyl 2-bromo-6-(difluoromethyl)-3-hydroxypyridine-5-acetate at atomic levels, providing insights into its interaction with biological systems. These computational studies have been instrumental in guiding experimental work, reducing trial-and-error approaches, and accelerating drug discovery processes.

In conclusion, Methyl 2-bromo-6-(difluoromethyl)-3-hydroxypyridine-5-acetate (CAS No. 1804845-84-) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in medicine, agriculture, and materials science. As ongoing studies continue to uncover new applications and properties of this compound, its importance in both academic research and industrial development is expected to grow further.